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Compound of Interest

Compound Name: 1,4-Bisbenzil

Cat. No.: B1295341

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,4-Bisbenzil, also known as 1,4-bis(benzoylcarbonyl)benzene, is a symmetrical aromatic
tetraketone. Its structure, characterized by a central benzene ring substituted at the para
positions with two benzoylcarbonyl groups, suggests potential applications in polymer
chemistry and as a building block in organic synthesis. This document provides a summary of
its known properties and a generalized approach to its synthesis and structural elucidation.
However, it is important to note that detailed experimental data, including crystallographic and
spectroscopic analyses, are not extensively available in the public domain.

Molecular Structure and Properties

1,4-Bisbenzil possesses a planar central phenyl ring, with two benzil (phenylglyoxal) moieties
attached at the 1 and 4 positions. The molecule's symmetry and the presence of multiple
carbonyl groups are its defining chemical features.

General Properties
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Property Value Reference
Chemical Formula C22H1404 [1112]
Molecular Weight 342.35 g/mol [1][2]
CAS Number 3363-97-1 [11[2]
Appearance ;fwh; Z:/e::rr\jset : yellow to green (2]
Melting Point 125.0 - 129.0 °C [1][3]
Purity >97.0% (GC) [11[2]

Structural Identifiers

Identifier Type Identifier Reference

O=C(C(=0O)clccc(C(=0)C(=0)
SMILES [2]
c2ccccc2)cel)clececccl

INChI=1S/C22H1404/c23-
19(15-7-3-1-4-8-15)21(25)17-

InChl 11-13-18(14-12- [2]
17)22(26)20(24)16-9-5-2-6-10-
16/h1-14H

Conceptual Experimental Protocols

While specific, detailed experimental protocols for the synthesis and analysis of 1,4-Bisbenzil
are not readily available, a general workflow can be conceptualized based on standard organic
chemistry techniques.

Hypothetical Synthesis of 1,4-Bisbenzil

A plausible synthetic route to 1,4-Bisbenzil could involve a Friedel-Crafts acylation reaction.
The following diagram illustrates a conceptual workflow for such a synthesis.
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Conceptual Synthesis Workflow for 1,4-Bisbenzil
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Caption: A conceptual workflow for the synthesis of 1,4-Bisbenzil.

Structural Characterization

Following a successful synthesis, the structure of 1,4-Bisbenzil would be confirmed using a
suite of analytical technigues. The logical flow for this characterization is outlined below.
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Logical Workflow for Structural Characterization
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Caption: A logical workflow for the structural characterization of 1,4-Bisbenzil.

Limitations and Future Directions

A comprehensive understanding of the molecular structure of 1,4-Bisbenzil is currently
hampered by the limited availability of detailed empirical data. Future research efforts should
focus on:

» Single-Crystal X-ray Diffraction: To obtain precise bond lengths, bond angles, and packing
information.

o Advanced Spectroscopic Analysis: Detailed 1D and 2D NMR studies to unambiguously
assign all proton and carbon signals.

o Computational Modeling: To complement experimental data and provide insights into the
molecule's conformational flexibility and electronic properties.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1295341?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295341?utm_src=pdf-body
https://www.benchchem.com/product/b1295341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The generation of this fundamental data will be crucial for unlocking the potential of 1,4-
Bisbenazil in materials science and as a versatile synthon in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,4-Bis(piperidin-1-ylcarbonyl)benzene - PMC [pmc.ncbi.nim.nih.gov]

2. benchchem.com [benchchem.com]

3. Benzil | C14H1002 | CID 8651 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [An Introduction to the Molecular Structure of 1,4-
Bisbenzil: A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295341#introduction-to-the-1-4-bisbenzil-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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